(E)-3-(2-chlorophenyl)-1-(4-(phenylsulfonyl)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[4-(benzenesulfonyl)piperidin-1-yl]-3-(2-chlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C20H20ClNO3S/c21-19-9-5-4-6-16(19)10-11-20(23)22-14-12-18(13-15-22)26(24,25)17-7-2-1-3-8-17/h1-11,18H,12-15H2/b11-10+
• InChI Key: LPCJMSUIYMKSCL-ZHACJKMWSA-N
• Canonical SMILES: C1CN(CCC1S(=O)(=O)C2=CC=CC=C2)C(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: C1CN(CCC1S(=O)(=O)C2=CC=CC=C2)C(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C20H20ClNO3S
• Molecular Weight: 389.9 g/mol

Description

(E)-3-(2-chlorophenyl)-1-(4-(phenylsulfonyl)piperidin-1-yl)prop-2-en-1-one is a chemical compound that belongs to the class of enones. It has been synthesized for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

Environmental Chemistry Applications

• Isomeric Composition and Environmental Fate of Organic Pollutants: The isomeric composition of organic pollutants, such as chlorophenyl compounds, can be substantially influenced by environmental processes like biotransformation or transfer between compartments. This principle is crucial for understanding the environmental fate and behavior of compounds like (E)-3-(2-chlorophenyl)-1-(4-(phenylsulfonyl)piperidin-1-yl)prop-2-en-1-one (Ricking & Schwarzbauer, 2012).
• Chlorophenol Contamination and Environmental Impact: Chlorophenol compounds, including derivatives of chlorophenyl, are known to exert toxic effects on mammalian and aquatic life. Understanding the environmental fate and toxicity of such compounds is essential for assessing their impact on the aquatic environment (Krijgsheld & Gen, 1986).

Pharmacological and Biochemical Applications

• Drug Metabolism and Cytochrome P450 Isoforms: The interaction of various compounds, including chlorophenyl derivatives, with cytochrome P450 isoforms is a critical aspect of drug metabolism. Understanding the selective inhibition and interaction of compounds with these isoforms is crucial for predicting drug-drug interactions and for the development of novel therapeutics (Khojasteh et al., 2011).
• Synthesis and Evaluation of Ligands for D2-like Receptors: Arylcycloalkylamines, including phenyl piperidines, are significant in the synthesis of ligands for D2-like receptors. The role of arylalkyl substituents in improving potency and selectivity of binding affinity at D2-like receptors is a vital area of study (Sikazwe et al., 2009).